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Compound of Interest

Compound Name: Bis(2-ethylhexyl) ether

Cat. No.: B109502 Get Quote

Essential Safety and Handling Guide for Bis(2-
ethylhexyl) ether
For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for handling Bis(2-ethylhexyl)
ether (CAS Number: 10143-60-9). Adherence to these procedures is essential for the safety of

all laboratory personnel and to ensure regulatory compliance.

Hazard Identification and Immediate Precautions
Bis(2-ethylhexyl) ether is a highly hazardous chemical. The primary route of acute exposure

is ingestion, which can be fatal.

GHS Classification:

Pictogram: GHS06 (Skull and Crossbones)

Signal Word: Danger

Hazard Statement: H300 - Fatal if swallowed[1][2]

Classification: Acute Toxicity, Category 2 (Oral)[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b109502?utm_src=pdf-interest
https://www.benchchem.com/product/b109502?utm_src=pdf-body
https://www.benchchem.com/product/b109502?utm_src=pdf-body
https://www.benchchem.com/product/b109502?utm_src=pdf-body
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20Ansell.pdf
https://www.scribd.com/document/479048026/Chemical-Compatability
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20Ansell.pdf
https://www.scribd.com/document/479048026/Chemical-Compatability
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Due to the severe toxicity of this compound, all personnel must handle it with extreme caution

and use the personal protective equipment (PPE) outlined in this guide.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Bis(2-ethylhexyl) ether.

PPE Category Equipment Specification Purpose

Eye and Face Protection
Chemical safety goggles and a

full-face shield.

To protect eyes and face from

splashes.

Hand Protection
See Section 2.1 for detailed

guidance.
To prevent skin contact.

Respiratory Protection
Air-purifying respirator with

organic vapor cartridges.

To protect against inhalation of

vapors.

Protective Clothing
Chemical-resistant lab coat or

apron.

To prevent contamination of

personal clothing.

Footwear Closed-toe shoes. To protect feet from spills.

Hand Protection: A Critical Note on Glove Selection
Specific permeation and degradation data for Bis(2-ethylhexyl) ether against common glove

materials is not readily available in published chemical resistance charts. Some sources

indicate that nitrile gloves may have poor resistance to ethers[3].

Actionable Guidance:

Consult the Manufacturer: Before use, contact the manufacturer of your laboratory gloves

with the CAS number for Bis(2-ethylhexyl) ether (10143-60-9) to obtain specific chemical

resistance data.

Material Consideration: Butyl rubber gloves are often resistant to ethers and may be a

suitable option, but this must be confirmed with the manufacturer[4].
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Double Gloving: Wearing two pairs of gloves is recommended to provide an additional layer

of protection.

Regular Changes: Change gloves frequently and immediately if you suspect contamination.

Operational Plan: Step-by-Step Handling Procedure
Engineering Controls

Fume Hood: All handling of Bis(2-ethylhexyl) ether must be conducted in a properly

functioning chemical fume hood to minimize inhalation exposure.

Ventilation: Ensure adequate general ventilation in the laboratory.

Safe Handling Practices
Preparation: Before starting work, ensure all necessary PPE is available and in good

condition. Designate a specific area within the fume hood for the procedure.

Dispensing: Use caution when dispensing the chemical to avoid splashes.

Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the laboratory. Avoid breathing

vapors.

Hygiene: Wash hands thoroughly with soap and water after handling the chemical and

before leaving the laboratory.

Disposal Plan
Ethers, including Bis(2-ethylhexyl) ether, can form explosive peroxides over time, especially

when exposed to air and light. Therefore, proper disposal is critical.
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Waste Stream Disposal Procedure Key Considerations

Unused Bis(2-ethylhexyl) ether

Dispose of as hazardous

waste through your institution's

Environmental Health and

Safety (EHS) department.

Do not let old containers of

ethers accumulate. Write the

date received and the date

opened on the container.

Contaminated Materials (e.g.,

gloves, absorbent pads)

Place in a sealed, labeled

container and dispose of as

hazardous waste.

Do not dispose of in regular

trash.

Empty Containers

Triple rinse with a suitable

solvent (e.g., ethanol). Dispose

of the rinsate as hazardous

waste. The empty container

can then be disposed of

according to institutional

guidelines.

Ensure the container is fully

empty before disposal.

Peroxide Formation
Testing: If an opened container of Bis(2-ethylhexyl) ether has been stored for an extended

period, it should be tested for the presence of peroxides before handling.

Visual Inspection: Do not use if crystals are present around the cap or in the liquid, as these

may be explosive peroxides.

Contact EHS: If you suspect peroxide formation, do not handle the container and contact

your EHS department immediately for assistance.
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Workflow for Handling and Disposal of Bis(2-ethylhexyl) ether
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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